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Compound of Interest

Compound Name:
5-Bromo-6-methylpyrazine-2-

carboxylic acid

Cat. No.: B13670515 Get Quote

Introduction: The Double-Edged Sword of Reactivity
Brominated pyrazines (e.g., 2-bromopyrazine, 2,3-dibromopyrazine) are ubiquitous building

blocks in medicinal chemistry. Their utility lies in the lability of the carbon-bromine (C-Br) bond,

which facilitates critical cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) and

nucleophilic aromatic substitutions (

).

However, this same reactivity dictates their hazard profile.[1] The electron-deficient pyrazine

ring activates the bromine substituent, making these compounds potent alkylating agents and

irritants. This guide moves beyond the generic boilerplate of an SDS to provide a mechanistic

understanding of the risks and field-proven handling protocols.

Chemical & Physical Hazard Analysis
Unlike generic solvents, brominated pyrazines possess a "warhead" capable of interacting with

biological nucleophiles (proteins, DNA).

Comparative Hazard Matrix
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Feature
2-Bromopyrazine

(Liquid)
2,3-Dibromopyrazine

(Solid)
Mechanism of Action

Physical State Clear to yellow liquid Crystalline solid

Determines inhalation

risk (vapor vs. dust).

[1][2]

Density ~1.76 g/mL N/A (Solid)

High density of liquid

complicates pipetting

(dripping).[1]

Flash Point ~92°C (Combustible) >100°C

Low vapor pressure,

but combustible if

heated.[1]

Primary GHS Danger Warning

Skin Risk H315 (Irritant) H315 (Irritant)

Lipophilic nature

allows rapid dermal

absorption.[1]

Eye Risk
H318 (Severe

Damage)
H319 (Irritation)

Corrosive to mucous

membranes due to

hydrolysis (HBr

release).[1]

Inhalation
H335 (Resp.[1][2][3]

[4][5][6] Irritant)

H335 (Resp.[1][3][4]

[7] Irritant)

Vapors/dusts attack

upper respiratory

tract.[1]

Critical Insight: The liquid form (2-bromopyrazine) poses a unique "drop hazard."[1] Its high

density (1.76 g/mL) means it is significantly heavier than water or common solvents.[1]

Standard air-displacement pipettes often drip, increasing the risk of fume hood contamination.

[1]
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Decomposition Hazards
Upon thermal decomposition or reaction with strong acids, these compounds release Hydrogen

Bromide (HBr) and Nitrogen Oxides (NOx).[1] Both are highly toxic and corrosive gases

requiring immediate ventilation control.[1]

SDS Deep Dive: Critical Sections for Researchers
Standard SDSs often lack context. Here is the interpretation for a research setting:

Section 2: Hazard Identification
Lachrymator Potential: While not always classified as formal lachrymators, halogenated

nitrogen heterocycles are notorious for causing eye tearing and respiratory distress at low

concentrations. Treat them as functional lachrymators.[1]

Sensitization: The electrophilic nature of the pyrazine ring suggests a potential for skin

sensitization (allergic contact dermatitis) via haptenization of skin proteins, even if not

explicitly stated on every vendor SDS.

Section 8: Exposure Controls
OEL (Occupational Exposure Limits): Rarely established for specific intermediates.[1]

Default Standard: Use 0.1 ppm (analogous to pyridine/bromine standards) as an internal

safety target.

Hierarchy of Controls & Handling Protocols
To manage these risks effectively, we employ a layered defense strategy.[1]

Engineering & Administrative Controls (Visualized)
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Level 1: Engineering (Must Have)

Level 2: Administrative (Process)

Level 3: PPE (Last Resort)

Chemical Fume Hood
(Face Velocity: 80-100 fpm)

SOP: Designated Area
(Red Tape Marking)

Glove Box
(If handling >10g or heating)

Nitrile Gloves
(Double gloved, 0.11mm min)

Decon Protocol
(Wash hands immediately)

Chemical Goggles
(Not just safety glasses)

Click to download full resolution via product page

Figure 1: Risk Management Hierarchy for Brominated Pyrazines. Note the reliance on

containment (Red) over PPE (Blue).

Handling Protocols
Protocol A: Liquid Transfer (2-Bromopyrazine)[1]

PPE: Double nitrile gloves, lab coat, chemical splash goggles.[1][8]

Technique: Use a positive displacement pipette or a glass syringe with a Luer-lock needle.[1]

Why? The high density (1.76 g/mL) causes the liquid to drip from standard air-

displacement pipette tips.[1]

Vessel: Weigh directly into a tared reaction flask inside the hood. Do not transfer open weigh

boats across the lab bench.

Protocol B: Solid Handling (2,3-Dibromopyrazine)
Static Control: Brominated solids are often static-prone.[1] Use an anti-static gun or weigh

into glass vessels rather than plastic.
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Dust Control: If the solid is fine/fluffy, turn off the sash fan momentarily (if safe) or work

behind a draft shield to prevent turbulence from blowing the powder.[1]

Emergency Response
Exposure Response

Skin Contact:

Immediate Action: Wash with soap and water for 15 minutes.[1][5]

Chemistry: Brominated pyrazines are lipophilic.[1] Water alone may bead off.[1] Soap is

essential to emulsify and remove the chemical.[1]

Eye Contact:

Immediate Action: Flush for 15 minutes. Hold eyelids open.

Medical: Seek ophthalmological evaluation immediately due to the risk of corneal opacity

(H318).[1]

Spill Cleanup Decision Matrix
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Spill Detected

Identify State

Liquid Spill
(2-Bromopyrazine)

Solid Spill
(Dibromopyrazine)

Cover with Vermiculite
or Sand

Dampen with wet paper towel
(Prevent Dust)

Collect in
Wide-Mouth Jar

Label: 'Hazardous Waste
- Halogenated'

Wash Area with
Soap & Water

Click to download full resolution via product page

Figure 2: Decision logic for cleaning up minor lab-scale spills.
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Waste Disposal
Never dispose of brominated pyrazines down the drain.[1] They are toxic to aquatic life and

persist in the environment.[1]

Classification: Halogenated Organic Waste.

Segregation: Keep separate from non-halogenated solvents (e.g., acetone, ethanol) if your

facility recycles non-halogenated waste.[1] The bromine content poisons hydrogenation

catalysts used in solvent recycling.[1]

Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers if the waste

stream is acidic (risk of HBr corrosion).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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